1-(2,5-Dichlorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one

• IUPAC Name: 1-(2,5-dichlorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one
• InChI: InChI=1S/C13H14Cl2O3/c14-9-2-3-11(15)10(8-9)12(16)4-5-13-17-6-1-7-18-13/h2-3,8,13H,1,4-7H2
• InChI Key: SBZJQOOFXZBMOV-UHFFFAOYSA-N
• Canonical SMILES: C1COC(OC1)CCC(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C13H14Cl2O3
• DSSTOX Substance ID: DTXSID10646054
• Molecular Weight: 289.15 g/mol
• CAS No.: 884504-47-6

Description

1-(2,5-Dichlorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one is a useful research compound. Its molecular formula is C13H14Cl2O3 and its molecular weight is 289.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Compounds with structural similarities to "1-(2,5-Dichlorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one" have been synthesized through various chemical reactions, including base-catalyzed Claisen-Schmidt condensation and reactions involving chlorination and esterification processes. These synthesis processes have enabled the creation of derivatives with potential for further chemical modification and application in different research fields. The characterization of these compounds typically involves techniques such as FT-IR, NMR, mass spectral analysis, and X-ray diffraction, providing detailed insights into their molecular structures and confirming the successful synthesis of the desired compounds (Salian et al., 2018), (Naveen et al., 2018).

Applications in Scientific Research

The synthesized compounds have found applications in various scientific research areas, including the study of their antifungal activities, structural analysis through Hirshfeld surface analysis, and examination of their intermolecular interactions. Some derivatives have shown significant biological activity, suggesting potential uses in developing new antifungal agents and materials with specific antibacterial properties against anaerobic bacteria (Ruan et al., 2011), (Dickens et al., 1991). Additionally, these compounds' ability to form specific structures, such as 1,2-dioxanes, under certain reactions, highlights their versatility and potential for further exploration in materials science (Nishino et al., 1991).